Cas no 7299-46-9 (Silane,ethynyl-2-d-trimethyl-)

• Product Name: Silane,ethynyl-2-d-trimethyl-
• CAS No: 7299-46-9
• MF: C₅H₁₀Si
• MW: 99.22456407547
• CID: 561962
• PubChem ID: 12416617
• Update Time: 2025-04-19

Silane,ethynyl-2-d-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Silane,ethynyl-2-d-trimethyl-
• (deuterioethynyl)trimethylsilane
• (Deuteroethinyl)trimethylsilan
• (trimethylsilyl)acetylene-1-d1
• (Trimethylsilyl)acetylene-d
• 535206_ALDRICH
• deuterioethynyl-trimethyl-silane
• deutero-(trimethylsilyl)acetylene
• ethynyltrimethylsilane-D
• (Trimethylsilyl)acetylene-d, 99 atom % D
• (~2~H)Ethynyl(trimethyl)silane
• 7299-46-9
• 2-deuterioethynyl(trimethyl)silane
• DTXSID50497284

• Inchi： 1S/C5H10Si/c1-5-6(2,3)4/h1H,2-4H3/i1D
• InChI Key： CWMFRHBXRUITQE-MICDWDOJSA-N
• SMILES： [Si](C#C[2H])(C)(C)C

Computed Properties

• Exact Mass: 99.061453599g/mol
• Monoisotopic Mass: 99.061453599g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 77.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.702 g/mL at 25 °C(lit.)
• Boiling Point: 53 °C(lit.)
• Flash Point: <−30 °F
• Refractive Index: n20/D 1.388(lit.)

Silane,ethynyl-2-d-trimethyl- Security Information

• Hazardous Material transportation number：UN 1993 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Risk Phrases：11-36/37/38